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For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium picramate, the sodium salt of picramic acid (2-amino-4,6-dinitrophenol), is a
compound primarily known for its use as a dye, particularly in hair coloring formulations, and as
an intermediate in organic synthesis. However, due to the phenolic hydroxyl group in its
structure, picramic acid and its salt, sodium picramate, exhibit pH-dependent color changes,
allowing for their application as acid-base indicators. This document provides detailed
application notes and protocols for the use of sodium picramate as a pH indicator in
laboratory settings.

The color transition of sodium picramate is attributed to the equilibrium between its protonated
(picramic acid) and deprotonated (picramate ion) forms. The pKa of picramic acid is
approximately 4, which indicates that the color change occurs in the acidic pH range.[1] In
acidic solutions, the indicator is predominantly in the yellow, protonated form (picramic acid). As
the pH increases and the solution becomes more alkaline, the phenolic proton is removed,
leading to the formation of the red, deprotonated picramate ion.

Quantitative Data

The key quantitative parameters of sodium picramate as a pH indicator are summarized in the
table below.
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Parameter

Value

Reference

Chemical Name

Sodium 2-amino-4,6-

dinitrophenolate

Sodium picramate, Picramic

Synenyms acid sodium salt

CAS Number 831-52-7

Molecular Formula CeHaN3NaOs

Molecular Weight 221.10 g/mol

pKa (of Picramic Acid) ~4 [1]

pH Transition Range

Approximately 3.0 - 5.0

Inferred from pKa

Color in Acidic Solution

Yellow

Color in Basic Solution

Red

Note: The precise pH transition range may vary slightly depending on the solvent and ionic

strength of the solution.

Experimental Protocols
Preparation of Sodium Picramate Indicator Solution

(0.1% wiv)

This protocol describes the preparation of a 0.1% (w/v) sodium picramate indicator solution

suitable for use in acid-base titrations.

Materials:

e Sodium picramate (or Picramic Acid and Sodium Hydroxide)

o Distilled or deionized water

e Ethanol (95%)
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0.1 M Sodium Hydroxide (NaOH) solution (optional, if starting from picramic acid)

Volumetric flask (100 mL)

Beaker

Glass stirring rod

Analytical balance

Procedure:

Method A: Starting from Sodium Picramate

Weigh 0.1 g of sodium picramate powder using an analytical balance.

Transfer the powder to a 100 mL beaker.

Add approximately 50 mL of distilled or deionized water to the beaker.

Stir the mixture with a glass rod until the sodium picramate is completely dissolved. Gentle
warming may be applied if necessary to aid dissolution.

Carefully transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric
flask to ensure a complete transfer.

Add distilled water to the volumetric flask until the solution reaches the 100 mL mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Store the indicator solution in a labeled, tightly sealed bottle, protected from light.

Method B: Starting from Picramic Acid

Weigh 0.1 g of picramic acid powder using an analytical balance.

Transfer the powder to a 100 mL beaker.
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e Add a minimal amount of 95% ethanol to wet the powder.

e Slowly add 0.1 M sodium hydroxide solution dropwise while stirring until the picramic acid is
completely neutralized and dissolved, forming a red solution. The pH of the resulting solution
should be near neutral.

o Carefully transfer the solution to a 100 mL volumetric flask.

¢ Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric
flask.

e Add distilled water to the volumetric flask up to the 100 mL mark.
o Stopper the flask and mix thoroughly.

o Store in a labeled, sealed, and light-protected bottle.

Protocol for Acid-Base Titration using Sodium
Picramate Indicator

This protocol outlines the use of the prepared sodium picramate indicator solution for the
titration of a strong acid with a strong base.

Materials:

Standardized strong acid solution (e.g., 0.1 M HCI)

o Standardized strong base solution (e.g., 0.1 M NaOH)
e Sodium picramate indicator solution (0.1% w/v)

e Burette (50 mL)

o Pipette (25 mL)

e Erlenmeyer flask (250 mL)

o White tile or white paper
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¢ Distilled or deionized water
Procedure:

e Rinse the burette with the strong base solution and then fill it, ensuring no air bubbles are
present in the tip. Record the initial burette reading.

o Pipette 25.0 mL of the strong acid solution into a 250 mL Erlenmeyer flask.

e Add 2-3 drops of the sodium picramate indicator solution to the Erlenmeyer flask. The
solution should turn yellow.

o Place the Erlenmeyer flask on a white tile or paper under the burette to easily observe the
color change.

o Slowly add the strong base from the burette to the Erlenmeyer flask while constantly swirling
the flask.

» Continue the titration, adding the base dropwise as the endpoint is approached. The
endpoint is reached when the solution shows the first persistent color change from yellow to
orange-red.

e Record the final burette reading.
o Repeat the titration at least two more times to obtain concordant results.
» Calculate the concentration of the unknown solution using the titration data.

Visualizations
Acid-Base Equilibrium of Sodium Picramate

The following diagram illustrates the equilibrium between the acidic (yellow) and basic (red)

Picramic Acid + OH- Picramate lon
(Yellow) e ((RED))
"

forms of the indicator.
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Caption: Acid-base equilibrium of the sodium picramate indicator.

Experimental Workflow for Titration

The workflow for a typical acid-base titration using sodium picramate as an indicator is
depicted below.
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Caption: Workflow for acid-base titration using sodium picramate.

Conclusion
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Sodium picramate serves as a useful, albeit less common, acid-base indicator with a distinct
color change in the acidic pH range. Its properties make it suitable for titrations involving strong
acids and strong bases where the equivalence point lies in the acidic region. The provided
protocols offer a foundation for researchers and professionals to prepare and utilize sodium
picramate indicator solutions in their analytical procedures. As with any indicator, it is
recommended to perform a blank titration to account for any volume of titrant required to
change the color of the indicator itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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